Cas no 343373-83-1 ((7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) thiophene-2-carboxylate)

(7,7-Dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) thiophene-2-carboxylate is a heterocyclic compound featuring a fused thienothiopyran scaffold with a sulfone moiety and a thiophene-2-carboxylate ester group. Its rigid, electron-deficient structure makes it suitable for applications in organic synthesis, particularly as a building block for functional materials or pharmaceuticals. The sulfone group enhances stability and reactivity in cross-coupling reactions, while the thiophene carboxylate offers derivatization potential. This compound may exhibit utility in designing conjugated systems for optoelectronic materials or as an intermediate in medicinal chemistry due to its unique fused ring system. Proper handling under inert conditions is recommended due to potential sensitivity to moisture or air.

(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) thiophene-2-carboxylate structure

343373-83-1 structure

Product Name:(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) thiophene-2-carboxylate

CAS No:343373-83-1

MF:C₁₂H₁₀O₄S₃

MW:314.400399684906

CID:5270470

Update Time:2026-03-09

(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1,1-DIOXO-1,2,3,4-TETRAHYDRO-1LAMBDA6-THIENO[2,3-B]THIOPYRAN-4-YL 2-THIOPHENECARBOXYLATE
- 1,1-dioxo-2H,3H,4H-1lambda6-thieno[2,3-b]thiopyran-4-yl thiophene-2-carboxylate
- 2-Thiophenecarboxylic acid, 5,6-dihydro-7,7-dioxido-4H-thieno[2,3-b]thiopyran-4-yl ester
- 1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-thiophenecarboxylate
- (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) thiophene-2-carboxylate
- Oprea1_770206
- Inchi： 1S/C12H10O4S3/c13-11(10-2-1-5-17-10)16-9-4-7-19(14,15)12-8(9)3-6-18-12/h1-3,5-6,9H,4,7H2
- InChI Key： IQZCIDVDBQQUDN-UHFFFAOYSA-N
- SMILES： S1(C2=C(C=CS2)C(CC1)OC(C1=CC=CS1)=O)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 456
XLogP3: 2.7
Topological Polar Surface Area: 125

(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) thiophene-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A926309-1g	1,1-Dioxido-2,3-dihydro-4H-thieno[2,3-b]thiopyran-4-yl thiophene-2-carboxylate	343373-83-1	90%	1g	$348.0	2024-04-19
Key Organics Ltd	6N-361S-1MG	1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-thiophenecarboxylate	343373-83-1	>90%	1mg	£37.00	2025-02-09
Key Organics Ltd	6N-361S-5MG	1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-thiophenecarboxylate	343373-83-1	>90%	5mg	£46.00	2025-02-09
Key Organics Ltd	6N-361S-10MG	1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-thiophenecarboxylate	343373-83-1	>90%	10mg	£63.00	2025-02-09
Key Organics Ltd	6N-361S-50MG	1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-thiophenecarboxylate	343373-83-1	>90%	50mg	£102.00	2025-02-09
Key Organics Ltd	6N-361S-100MG	1,1-dioxo-1,2,3,4-tetrahydro-1lambda~6~-thieno[2,3-b]thiopyran-4-yl 2-thiophenecarboxylate	343373-83-1	>90%	100mg	£146.00	2025-02-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00905606-1g	1,1-Dioxido-2,3-dihydro-4H-thieno[2,3-b]thiopyran-4-yl thiophene-2-carboxylate	343373-83-1	90%	1g	￥2394.0	2023-03-27